2-[1-(4-Chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C13H10ClN5O2/c14-8-1-3-9(4-2-8)19-12-10(5-17-19)13(21)18(7-16-12)6-11(15)20/h1-5,7H,6H2,(H2,15,20)
• InChI Key: AVDWRVVZWHOMRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)N)Cl
• Molecular Formula: C13H10ClN5O2
• Molecular Weight: 303.70 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpyrazoles. It’s a heterocyclic compound that offers a high degree of structural diversity and has proven to be broadly and economically useful as therapeutic agents.

Synthesis Analysis

The synthesis of new heterocyclic derivatives containing pyrazolo [3,4-d]pyrimidine linkage with 1,4-disubstituted-1,2,3-triazoles via methylene-oxy group has been reported. The synthesis was done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields.

Scientific Research Applications

Antitumor Activity

• Synthesis and Characterization for Antitumor Evaluation : A study explored the synthesis of derivatives of pyrazolo[3,4-d]pyrimidine, including compounds similar to the one , for their antitumor properties. These derivatives showed mild to moderate antitumor activity against the human breast adenocarcinoma cell line MCF7. One compound, closely related to the query compound, demonstrated significant activity with an IC50 value similar to doxorubicin, a known antitumor drug (El-Morsy et al., 2017).

Antimicrobial Activity

• Potential Antimicrobial and Anticancer Agents : Another study synthesized compounds from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, closely related to the query compound. These compounds exhibited both antimicrobial and higher anticancer activity than doxorubicin, a reference drug. Most of the synthesized compounds showed good to excellent antimicrobial activity (Hafez et al., 2016).

Anti-inflammatory Properties

• Antinociceptive and Anti-inflammatory Properties : Research on thiazolopyrimidine derivatives, structurally related to the query compound, revealed significant antinociceptive and anti-inflammatory activities. These compounds were synthesized and evaluated using techniques such as the tail-flick technique and carrageenan-induced paw edema test (Selvam et al., 2012).

Imaging and Diagnosis Applications

• PET Imaging Applications : A study on a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, which include compounds structurally similar to the query compound, reported their use as selective ligands for the translocator protein (18 kDa). These compounds, particularly DPA-714, were used for in vivo imaging using positron emission tomography (PET), indicating potential applications in diagnostic imaging (Dollé et al., 2008).

Drug Discovery and Synthesis

• Novel Pyrazolo[1,5-a]pyrimidines for TSPO Ligands : Another notable application is the development of novel pyrazolo[1,5-a]pyrimidines, related to the compound , as ligands for the translocator protein 18 kDa (TSPO). These compounds showed potential for use in detecting neuroinflammatory processes (Damont et al., 2015).

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazolopyrimidines and indole derivatives, have been found to bind with high affinity to multiple receptors . These compounds have shown diverse biological activities, suggesting that they may interact with a variety of targets within the cell .

Mode of Action

Similar compounds have been shown to interact with their targets, leading to changes in cellular processes . For instance, some indole derivatives have shown selective inhibition potential, suggesting that they might act as neuroprotective agents for certain neurological disorders .

Biochemical Pathways

For example, some pyrazolopyrimidines have been reported to encompass pharmacological potential as antiviral, antimicrobial, antitumor, and other activities . This suggests that these compounds may interact with multiple biochemical pathways.

Pharmacokinetics

A compound with a similar structure demonstrated good preclinical drug metabolism and pharmacokinetics (dmpk) properties .

Result of Action

For instance, some compounds have successfully inhibited cell cycle progression and displayed good apoptosis in certain cells . Another compound showed pharmacodynamic knockdown of phosphorylation of Akt and downstream biomarkers in vivo, and inhibition of tumor growth in a breast cancer xenograft model .